Butyl 5-{[(4-isopropylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate

• IUPAC Name: butyl 2-methyl-5-[(4-propan-2-ylphenyl)sulfonylamino]benzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C27H29NO5S/c1-5-6-15-32-27(29)25-18(4)33-26-22-10-8-7-9-21(22)24(16-23(25)26)28-34(30,31)20-13-11-19(12-14-20)17(2)3/h7-14,16-17,28H,5-6,15H2,1-4H3
• InChI Key: CRTQKAOXYKDXIS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=CC=C(C=C4)C(C)C)C
• Molecular Formula: C27H29NO5S
• Molecular Weight: 479.6 g/mol

Description

“Butyl 5-{[(4-isopropylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate” is a chemical compound with the molecular formula C27H29NO5S . Its average mass is 479.588 Da and its monoisotopic mass is 479.176636 Da .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Synthesis of 2,5-Disubstituted Pyrroles and Pyrrolidines

  Describes the utilization of amino aldehydes and keto sulfones for generating aromatic and non-aromatic five-membered heterocyclic compounds, highlighting the versatility of sulfonyl compounds in synthesizing complex structures (Benetti et al., 2002).

• Novel Synthesis of Furan, Pyrrole, and Thiophene Derivatives

  Discusses a new approach to synthesize 3-methylthio-substituted furans and related derivatives, indicating the importance of sulfonyl and furan functionalities in creating compounds with potential applicability in various fields (Yin et al., 2008).

Antimicrobial Activity

• Naphthofuro(3,2-d)pyrimidin-4(3H)-ones Synthesis and Antimicrobial Activity: This research outlines the conversion of ethyl 3-aminonaphtho(2,1-b)furan-2-carboxylate into compounds with antimicrobial properties, demonstrating the application of furan derivatives in developing new antimicrobials (Ravindra et al., 2008).

Analytical Chemistry Applications

• Separation of Sulfones by Gas Chromatography: This study shows the separation of various sulfones, including those with isopropyl groups, by gas chromatography, indicating the relevance of such compounds in analytical chemistry (Cates & Meloan, 1963).

Heterocyclic Compound Synthesis

• Reactions of 2-(Trimethylsiloxy)furans: Discusses the synthesis of 4-substituted 2-buten-4-olides and other derivatives from reactions involving furans, showcasing the role of furan derivatives in synthetic organic chemistry (Asaoka et al., 1979).